Trimethyl-[3-(prop-2-enoylamino)propyl]ammonium;chloride

Specification

• CAS No.: 45021-77-0
• Molecular Formula: C9H19ClN2O
• Molecular Weight: 206.71 g/mol
• IUPAC Name: N-[3-(trimethylazaniumyl)propyl]prop-2-enimidate;hydrochloride
• Standard InChI: InChI=1S/C9H18N2O.ClH/c1-5-9(12)10-7-6-8-11(2,3)4;/h5H,1,6-8H2,2-4H3;1H
• Standard InChI Key: OEIXGLMQZVLOQX-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)CCCNC(=O)C=C.[Cl-]

Introduction

Physical and Chemical Properties

(3-Acrylamidopropyl)trimethylammonium Chloride is typically supplied as a clear to slightly yellow aqueous solution. The commercial product is usually stabilized with small amounts of MEHQ to prevent premature polymerization during storage, as the compound has a tendency to polymerize under certain conditions.

Polymerization Techniques

Several polymerization techniques have been employed to create polymers using (3-Acrylamidopropyl)trimethylammonium Chloride, with Atom Transfer Radical Polymerization (ATRP) variants being particularly noteworthy.

SARA ATRP Polymerization

Supplemental Activator and Reducing Agent Atom Transfer Radical Polymerization (SARA ATRP) has been successfully applied to polymerize (3-Acrylamidopropyl)trimethylammonium Chloride. This technique represents an advancement over traditional ATRP methods, offering better control over the polymerization process and resulting in polymers with narrower molecular weight distributions.

Controlled Radical Polymerization

The use of controlled radical polymerization techniques allows for the synthesis of well-defined polymers with predetermined molecular weights and narrow dispersity. These methods enable the creation of block copolymers and other complex architectures incorporating (3-Acrylamidopropyl)trimethylammonium Chloride segments.

RAFT Polymerization

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization has also been employed to create multiblock copolymers containing (3-Acrylamidopropyl)trimethylammonium Chloride units. This technique allows for precise control over polymer architecture and the incorporation of this cationic monomer into complex polymer structures.

In one reported study, triblock copolymers were synthesized with ionic blocks (including potentially (3-Acrylamidopropyl)trimethylammonium Chloride) positioned at the ends of the polymer chain, while a neutral block occupied the middle section.

Applications in Polymer Chemistry

(3-Acrylamidopropyl)trimethylammonium Chloride has found widespread applications in polymer chemistry, particularly in the synthesis of cationic polyelectrolytes and amphoteric systems.

Cationic Polyelectrolytes

The permanent positive charge of (3-Acrylamidopropyl)trimethylammonium Chloride makes it an excellent building block for cationic polyelectrolytes. These polymers are valuable in various applications including water treatment, paper making, and as flocculants due to their ability to interact with negatively charged surfaces and particles.

Amphoteric and Ampholytic Systems

One of the most interesting applications involves the creation of amphoteric polyelectrolyte systems that contain both positive and negative charges. These materials show unique properties, including the "anti-polyelectrolyte" effect, wherein the polymer expands in solutions of increasing ionic strength – the opposite behavior to traditional polyelectrolytes.

Functional macroporous amphoteric polyelectrolyte monoliths with tunable structures and properties have been synthesized using (3-Acrylamidopropyl)trimethylammonium Chloride as the cationic component. These materials demonstrate immense promise compared to one-sign charged polyelectrolytes because they remain solvated under various conditions.

Block Copolymers

The monomer has been incorporated into block copolymers, enabling the creation of materials with segregated domains of differing properties. For instance, triblock copolymers with ionic blocks (potentially including (3-Acrylamidopropyl)trimethylammonium Chloride) at the chain ends and a neutral block in the middle have been synthesized using RAFT polymerization techniques.

Industrial and Biomedical Applications

The versatility of (3-Acrylamidopropyl)trimethylammonium Chloride-based polymers makes them suitable for various practical applications across different industries.

Graft Copolymerization with Natural Polymers

Studies have explored the graft copolymerization of (3-Acrylamidopropyl)trimethylammonium Chloride onto natural polymers such as pullulan. This approach combines the beneficial properties of natural polymers with the functionality of the cationic synthetic component, potentially leading to materials with enhanced properties for specific applications.

Stimuli-Responsive Systems

Researchers have investigated stimuli-responsive ampholytic terpolymers incorporating (3-Acrylamidopropyl)trimethylammonium Chloride. These smart materials can change their properties in response to environmental stimuli such as pH, temperature, or ionic strength, making them suitable for controlled delivery systems and other advanced applications.

Current Research and Future Directions

Current research involving (3-Acrylamidopropyl)trimethylammonium Chloride spans several areas of polymer science and materials development.

Green Polymerization Methods

The development of more environmentally friendly polymerization methods, such as SARA ATRP in eco-friendly solvent mixtures, represents an important direction in research. These approaches aim to reduce the use of toxic catalysts and harmful solvents while maintaining control over polymer properties.

Advanced Material Design

Research into functional macroporous amphoteric polyelectrolyte monoliths with tunable structures demonstrates ongoing interest in creating advanced materials with tailored properties for specific applications. The ability to control pore size, charge density, and other parameters makes these materials promising for separation science, catalysis, and other applications.

Biomedical and Pharmaceutical Applications

The development of stimuli-responsive polymers containing (3-Acrylamidopropyl)trimethylammonium Chloride shows potential for biomedical applications. These materials could be used in drug delivery systems, tissue engineering scaffolds, and other biomedical devices where controlled response to physiological conditions is desired.